Cas no 125055-59-6 (4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,6-methyl-N-octyl-4-oxo-)

• Product Name: 4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,6-methyl-N-octyl-4-oxo-
• CAS No: 125055-59-6
• MF: C₁₈H₂₅N₃O₂
• MW: 315.410004377365
• CID: 150246
• PubChem ID: 3079281
• Update Time: 2025-04-19

4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,6-methyl-N-octyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,6-methyl-N-octyl-4-oxo-
• 2-methyl-N-octyl-10-oxo-1,7-diazabicyclo[4.4.0]deca-2,4,6,8-tetraene-9 -carboxamide
• 6-methyl-N-octyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide
• 4H-Pyrido(1,2-a)pyrimidine-3-carboxamide, 6-methyl-N-octyl-4-oxo-
• 6-Methyl-N-octyl-4-oxo-4H-pyrido(1,2-a)pyrimidine-3-carboxamide
• N-octyl-6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide
• 125055-59-6
• GITXJJGLSZCFIR-UHFFFAOYSA-N
• SCHEMBL9126650
• DTXSID90154566
• 6-Methyl-N-octyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide

• Inchi： 1S/C18H25N3O2/c1-3-4-5-6-7-8-12-19-17(22)15-13-20-16-11-9-10-14(2)21(16)18(15)23/h9-11,13H,3-8,12H2,1-2H3,(H,19,22)
• InChI Key： GITXJJGLSZCFIR-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=C2C=CC=C(C)N2C1=O)NCCCCCCCC

Computed Properties

• Exact Mass: 315.19485
• Monoisotopic Mass: 315.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.13
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.573
• PSA: 61.77